Cas no 1594087-63-4 (2-(2-azidoethyl)-1-methyl-1H-imidazole)

• Product Name: 2-(2-azidoethyl)-1-methyl-1H-imidazole
• CAS No: 1594087-63-4
• MF: C₆H₉N₅
• MW: 151.169159650803
• MDL: MFCD30322343
• CID: 5245948
• PubChem ID: 114528687
• Update Time: 2025-10-07

2-(2-azidoethyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1594087-63-4
• 2-(2-azidoethyl)-1-methyl-1H-imidazole
• EN300-286758

• MDL： MFCD30322343
• Inchi： 1S/C6H9N5/c1-11-5-4-8-6(11)2-3-9-10-7/h4-5H,2-3H2,1H3
• InChI Key： QIFBOPZSUWTIKR-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.2Ų

Additional information on 2-(2-azidoethyl)-1-methyl-1H-imidazole

Comprehensive Overview of 2-(2-Azidoethyl)-1-methyl-1H-imidazole (CAS No. 1594087-63-4)

2-(2-Azidoethyl)-1-methyl-1H-imidazole (CAS No. 1594087-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and bioconjugation research. This compound features a unique azidoethyl functional group attached to a methylimidazole backbone, making it a versatile intermediate for click chemistry applications. Researchers are increasingly exploring its potential in drug discovery, biomolecular labeling, and materials science due to its reactive azide group, which facilitates efficient conjugation under mild conditions.

The growing interest in click chemistry and bioorthogonal reactions has propelled the demand for compounds like 2-(2-azidoethyl)-1-methyl-1H-imidazole. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes it invaluable for synthesizing complex molecular architectures. Recent studies highlight its role in developing targeted drug delivery systems and diagnostic probes, aligning with the trend toward personalized medicine. Users searching for "azide-containing imidazole derivatives" or "CAS 1594087-63-4 applications" will find this compound particularly relevant.

From a synthetic perspective, 2-(2-azidoethyl)-1-methyl-1H-imidazole is synthesized through nucleophilic substitution reactions, often starting from 1-methylimidazole. Its stability and solubility in common organic solvents enhance its practicality in laboratory settings. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact—a topic frequently queried in academic and industrial forums.

Beyond pharmaceuticals, this compound is gaining traction in polymer science and nanotechnology. Its ability to form covalent bonds with alkynes enables the creation of functionalized polymers with tailored properties. Searches for "imidazole-based crosslinkers" or "azidoethyl compounds in materials science" often lead to discussions about its utility in designing smart materials and coatings.

Safety and handling of 2-(2-azidoethyl)-1-methyl-1H-imidazole adhere to standard laboratory protocols, with emphasis on avoiding prolonged exposure. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain its integrity. This aligns with broader industry queries about "stable azide compounds" and "handling azido reagents."

In summary, 2-(2-azidoethyl)-1-methyl-1H-imidazole (CAS No. 1594087-63-4) represents a cutting-edge tool for multidisciplinary research. Its applications span bioconjugation, drug development, and advanced material design, reflecting the compound's adaptability to evolving scientific challenges. As interest in click chemistry continues to rise, this compound is poised to remain a focal point in innovative research endeavors.